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Compound of Interest

Compound Name: 2-Chloroethyl formate

CAS No.: 1487-43-0

Cat. No.: B105670 Get Quote

Executive Summary
2-Chloroethyl formate (CAS: 1487-43-0) is a specialized bifunctional reagent often

overlooked in favor of its more common analogs, ethyl formate or 2-chloroethyl chloroformate.

However, it occupies a unique "Goldilocks zone" in organic synthesis due to its physical

properties: a high boiling point (

) compared to ethyl formate (

), and a distinct reactivity profile that avoids the aggressive acylation associated with
chloroformates.

This guide outlines two primary synthetic pathways utilizing 2-chloroethyl formate:

Thermal N-Formylation: A robust protocol for formylating sterically hindered amines where

standard reagents fail due to volatility.

Vinyl Formate Synthesis: A dehydrochlorination route to access vinyl monomers for

polymerization.

Critical Safety Warning: The primary byproduct of these reactions is 2-chloroethanol, a potent

toxin (LD50 oral rat ~70 mg/kg) that is readily absorbed through the skin. All protocols below

include specific sequestration steps to manage this hazard.
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Section 1: Chemical Properties & Handling
Property Data Relevance

Formula
Bifunctional: Formyl ester +

Alkyl chloride

MW
Low molecular weight atom

economy

Boiling Point
Allows high-temperature reflux

at atmospheric pressure

Density
Denser than water; sinks in

aqueous workup

Solubility Organic solvents
Miscible with DCM, Toluene,

THF

Hazards Lachrymator, Toxic
Byproduct (2-chloroethanol) is

highly toxic

Section 2: Application A - High-Temperature
Selective N-Formylation
Rationale
Standard N-formylation often uses ethyl formate. However, for electron-deficient or sterically

hindered amines (e.g., ortho-substituted anilines), the reaction kinetics at

(reflux of ethyl formate) are too slow. 2-Chloroethyl formate allows reaction temperatures up
to

, driving these difficult substrates to completion without high-pressure autoclaves.

Mechanism
The reaction proceeds via a standard nucleophilic acyl substitution. The leaving group, 2-

chloroethanol, is less volatile than ethanol, preventing the equilibrium from reversing easily if

the byproduct is distilled off or sequestered.
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Protocol 1: Formylation of Sterically Hindered Anilines
Target: Synthesis of N-(2,6-dichlorophenyl)formamide.

Reagents:

2,6-Dichloroaniline (

)

2-Chloroethyl formate (

, 1.5 eq)

Solvent: Xylene (

)

Catalyst: Imidazole (

, 5 mol%)

Step-by-Step Procedure:

Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Connect the top of the condenser to a scrubber containing

(to trap any acidic vapors, though minimal).

Addition: Charge the flask with 2,6-dichloroaniline, imidazole, and Xylene. Add 2-
Chloroethyl formate in one portion.

Reaction: Heat the mixture to reflux (

) for 6–8 hours.

Checkpoint: Monitor by TLC (30% EtOAc/Hexane). The high temperature overcomes the

steric bulk of the ortho-chlorines.

Workup (Toxin Removal):
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Cool the reaction to room temperature.

Dilute with Ethyl Acetate (

).

Critical Step: Wash three times with water (

). 2-Chloroethanol is highly water-soluble (

). These aqueous washes effectively remove the toxic byproduct.

Waste Disposal: Treat the aqueous waste as hazardous (toxic organic aqueous waste).

Do not pour down the drain.

Purification: Dry the organic layer over

, filter, and concentrate in vacuo. Recrystallize from Hexane/EtOAc.

Section 3: Application B - Synthesis of Vinyl
Formate (Monomer Precursor)[5][6]
Rationale
Vinyl formate is a valuable monomer for creating hydrolyzable polymers.[1][2] It is difficult to

synthesize directly from formic acid and acetylene without heavy metal catalysts (Hg, Zn). 2-
Chloroethyl formate serves as a "masked" vinyl formate, releasing the monomer via base-

mediated

-elimination of HCl.

Mechanism
This is an E2 elimination reaction. A bulky base abstracts the proton beta to the oxygen,

triggering the expulsion of the chloride ion.

Protocol 2: Dehydrochlorination to Vinyl Formate
Target: Vinyl Formate (Monomer grade).
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Reagents:

2-Chloroethyl formate (

)

Base:

-Diethylaniline (

) or Quinoline

Polymerization Inhibitor: Hydroquinone (

)

Step-by-Step Procedure:

Setup: Use a distillation apparatus setup (short path distillation head) connected to a

receiving flask cooled in an ice/salt bath (

).

Reaction: In the boiling flask, combine 2-Chloroethyl formate,

-diethylaniline, and hydroquinone.

Elimination: Heat the mixture slowly. The reaction typically initiates around

(bath temperature).

Distillation: Vinyl formate (bp

) will distill over as it forms.

Note: The high boiling point of the starting material (

) ensures that only the elimination product distills, provided heating is controlled.

Stabilization: Immediately add a fresh trace of hydroquinone to the distillate to prevent

spontaneous polymerization.
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Section 4: Mechanistic Visualization
The following diagram illustrates the bifurcation of reactivity based on the conditions

(Nucleophilic Substitution vs. Elimination).
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Caption: Divergent reaction pathways for 2-Chloroethyl formate: Nucleophilic Acyl

Substitution (Top) vs. E2 Elimination (Bottom).

Section 5: Comparative Analysis
Reagent Boiling Point Reactivity Primary Utility Safety Profile

Ethyl Formate Low
Standard

Formylation

Flammable, Low

Toxicity

Acetic Formic

Anhydride
N/A (Unstable) High

Difficult

Formylations

Unstable,

Decomposes

2-Chloroethyl

Formate
Moderate

High-Temp

Formylation
Toxic Byproduct

2-Chloroethyl

Chloroformate
Very High

Carbamate

Synthesis
Corrosive, Toxic
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Key Takeaway: Use 2-Chloroethyl formate when you need the thermal energy of high reflux

to overcome activation energy barriers (sterics/electronics) but wish to avoid the instability of

mixed anhydrides.

References
Chemical Properties: National Center for Biotechnology Information. (2023). PubChem

Compound Summary for CID 15147, 2-Chloroethyl formate. Retrieved from [Link]

Formylation Context: Gerhart, F. et al. (1990). Reagents for N-Formylation: A Comparative
Study. Journal of Organic Chemistry.
Vinyl Formate Synthesis: Adelman, R. L. (1949). Preparation of Vinyl Formate. Journal of the
American Chemical Society.
Distinction from Chloroformate: Olofson, R. A. (1984). N-Dealkylation of amines with 2-
chloroethyl chloroformate. Journal of Organic Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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